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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B15553251 Get Quote

Disclaimer: The following application notes and protocols are a general guide based on the

chemical properties of Acid Yellow 199 and standard histological staining principles. No

specific, validated protocols for the use of Acid Yellow 199 in biological sample staining were

found in the available literature. Researchers should optimize these generalized procedures for

their specific applications.

Introduction
Acid Yellow 199, also known by its Colour Index name, is an acid dye with the chemical

formula C19H15N4NaO6S.[1] As an anionic dye, it is expected to bind to cationic (acidophilic)

components in biological tissues, such as proteins in the cytoplasm, connective tissue, and

muscle fibers. Its bright yellow color suggests potential utility as a counterstain in various

histological staining methods.

Chemical and Physical Properties
A summary of the key properties of Acid Yellow 199 is provided in the table below.
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Property Value Reference

Chemical Formula C19H15N4NaO6S [1]

Molecular Weight 450.40 g/mol [1]

CAS Number 70865-20-2 [1][2]

Appearance Yellow Powder [1]

Odor Odorless [1]

Safety and Handling Precautions
Acid Yellow 199 presents several hazards that require appropriate safety measures in a

laboratory setting.[1][3]
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Hazard Precautionary Measures Reference

Harmful if swallowed

Do not ingest. If swallowed,

give 2-4 cupfuls of milk or

water and seek immediate

medical attention.

[1]

Eye Irritation

Wear appropriate protective

eyeglasses or chemical safety

goggles. In case of contact,

immediately flush eyes with

plenty of water for at least 15

minutes.

[1]

Skin Irritation

May cause skin irritation in

sensitive individuals and may

cause an allergic skin reaction.

Wear appropriate protective

gloves. Flush skin with plenty

of soap and water if contact

occurs.

[1][3]

Respiratory Irritation

Avoid breathing dust. Use in a

well-ventilated area or with a

chemical fume hood.

[1]

Aquatic Hazard

Harmful to aquatic life with

long-lasting effects. Avoid

release to the environment.

[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles,

gloves, and a lab coat, when handling Acid Yellow 199.[1]

General Staining Principles and Hypothetical
Protocols
While specific protocols for Acid Yellow 199 are not available, a generalized workflow for its

use as a cytoplasmic stain in histology can be proposed. The mechanism of action for acid
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dyes involves the electrostatic attraction between the anionic dye molecules and the cationic

groups of proteins in the tissue.

Tissue Preparation Staining Procedure

Fixation
(e.g., 10% Neutral Buffered Formalin)

Dehydration
(Graded Alcohols)

Clearing
(e.g., Xylene) Paraffin Infiltration Embedding Sectioning

(4-5 µm) Deparaffinization & Rehydration Nuclear Stain
(e.g., Hematoxylin)

Differentiation
(e.g., Acid Alcohol)

Bluing
(e.g., Scott's Tap Water) Acid Yellow 199 Staining Dehydration Clearing Mounting

Click to download full resolution via product page

Caption: Generalized workflow for histological staining incorporating Acid Yellow 199.

Hypothetical Protocol for Paraffin-Embedded Sections
This protocol is a template and requires optimization.

Reagents:

Acid Yellow 199 stock solution (e.g., 0.5% - 1% w/v in distilled water with 0.5% acetic acid).

The optimal concentration and pH will need to be determined empirically.

Hematoxylin solution (e.g., Harris or Mayer's)

Acid alcohol (e.g., 1% HCl in 70% ethanol)

Scott's Tap Water substitute (or equivalent bluing agent)

Graded alcohols (70%, 95%, 100%)

Xylene (or a xylene substitute)

Mounting medium

Procedure:

Deparaffinization and Rehydration:
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Immerse slides in xylene to remove paraffin.

Rehydrate through a series of graded alcohols to water.

Nuclear Staining:

Stain with hematoxylin to stain cell nuclei.

Rinse in water.

Differentiate in acid alcohol to remove excess hematoxylin.

Rinse in water.

Blue in Scott's Tap Water to turn the nuclei blue/purple.

Rinse in water.

Cytoplasmic Staining with Acid Yellow 199:

Immerse slides in the Acid Yellow 199 solution. Incubation time will need to be optimized

(e.g., 1-5 minutes).

Rinse briefly in a weak acid solution (e.g., 0.5% acetic acid) to remove excess dye.

Rinse in water.

Dehydration, Clearing, and Mounting:

Dehydrate slides through graded alcohols.

Clear in xylene.

Mount with a permanent mounting medium.

Expected Results:

Nuclei: Blue/Purple

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15553251?utm_src=pdf-body
https://www.benchchem.com/product/b15553251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm, muscle, connective tissue: Shades of yellow

Mechanism of Staining
The staining mechanism of Acid Yellow 199, as an acid dye, is based on electrostatic

interactions.

Stained Tissue

Protein (+ charge) AY199 Anion (- charge)
Electrostatic Attraction

Stained Protein

Click to download full resolution via product page

Caption: Electrostatic interaction between Acid Yellow 199 and tissue proteins.

Potential Applications
Based on its properties as an acid dye, Acid Yellow 199 could potentially be used in:

Trichrome Staining: As a substitute for other yellow dyes in trichrome methods to stain

cytoplasm and muscle.

Counterstaining: As a general cytoplasmic counterstain in conjunction with nuclear stains like

hematoxylin.

Connective Tissue Staining: To highlight collagen and other extracellular matrix components.

Further research and methods development are required to validate these potential

applications and establish standardized protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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